![molecular formula C16H21NO4 B6153445 3-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid CAS No. 2385203-07-4](/img/no-structure.png)
3-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid
Description
This compound is a type of organic molecule that contains a benzoic acid group attached to a cyclopropyl group, which is further connected to a carbonyl group with a tert-butoxy group .
Synthesis Analysis
The synthesis of this compound might involve the use of tert-butyloxycarbonyl-protected amino acids . The tert-butyloxycarbonyl (Boc) group is a common protecting group used in organic synthesis . It can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide .Molecular Structure Analysis
The molecular structure of this compound includes a benzoic acid group, a cyclopropyl group, and a carbonyl group with a tert-butoxy group . The InChI code for this compound is 1S/C16H21NO4/c1-15(2,3)21-14(20)17-10-16(7-8-16)12-6-4-5-11(9-12)13(18)19/h4-6,9H,7-8,10H2,1-3H3,(H,17,20)(H,18,19) .Chemical Reactions Analysis
The chemical reactions involving this compound could be related to its tert-butyloxycarbonyl (Boc) group. The Boc group can be removed with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . Selective cleavage of the N-Boc group in the presence of other protecting groups is possible when using AlCl3 .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 291.35 , and it appears as a powder at room temperature . It has a boiling point of 789.3±60.0 °C and a density of 1.17±0.1 g/cm3 .Safety and Hazards
Future Directions
The future directions for this compound could involve its use in the synthesis of peptides or other organic compounds. The tert-butyloxycarbonyl (Boc) group is a common protecting group in peptide synthesis, and the development of new methods for adding and removing this group could expand the range of peptides that can be synthesized .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid involves the protection of the amine group, followed by the synthesis of the cyclopropyl ring and the final deprotection of the amine group.", "Starting Materials": ["Benzoic acid", "tert-Butyl chloroformate", "Cyclopropane carboxylic acid", "Sodium hydride", "N,N-Dimethylformamide", "Methanol", "Diethyl ether"], "Reaction": ["Step 1: Protection of the amine group by reacting 3-aminobenzoic acid with tert-butyl chloroformate in the presence of sodium hydride and N,N-dimethylformamide to form 3-[(tert-butoxy)carbonylamino]benzoic acid.", "Step 2: Synthesis of the cyclopropyl ring by reacting 3-[(tert-butoxy)carbonylamino]benzoic acid with cyclopropane carboxylic acid in the presence of N,N-dimethylformamide and methanol to form 3-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid.", "Step 3: Deprotection of the amine group by reacting 3-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid with sodium hydride in the presence of methanol and diethyl ether to obtain the final product, 3-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid."] } | |
CAS RN |
2385203-07-4 |
Product Name |
3-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid |
Molecular Formula |
C16H21NO4 |
Molecular Weight |
291.3 |
Purity |
95 |
Origin of Product |
United States |
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